Cas no 1072952-15-8 ((2-Amino-3,5-difluorophenyl)boronic acid)

• Product Name: (2-Amino-3,5-difluorophenyl)boronic acid
• CAS No: 1072952-15-8
• MF: C₆H₆BF₂NO₂
• MW: 172.925148487091
• MDL: MFCD03095361
• CID: 857456
• PubChem ID: 44754761
• Update Time: 2025-04-19

(2-Amino-3,5-difluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Amino-3,5-difluorophenyl)boronic acid
• 2-Amino-3,5-difluorophenylboronic acid
• AB13712
• AG-D-22596
• AK140259
• CTK4A5326
• FT-0690261
• KB-19678
• PubChem1736
• DB-059612
• 1072952-15-8
• 2-Amino-3,5-difluorophenylboronicacid
• AKOS022172833
• DTXSID60660503
• (2-amino-3,5-difluorophenyl)boronicacid

• MDL： MFCD03095361
• Inchi： 1S/C6H6BF2NO2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,11-12H,10H2
• InChI Key： UCYXMGAVMYFHST-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(B(O)O)=C1N)F

Computed Properties

• Exact Mass: 172.04958
• Monoisotopic Mass: 173.0459649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48